(5-Ethenylpyridin-2-yl)methanol
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Description
(5-Ethenylpyridin-2-yl)methanol is a pyridine derivative characterized by a hydroxymethyl group (-CH₂OH) at the 2-position of the pyridine ring and an ethenyl (-CH=CH₂) substituent at the 5-position.
Properties
CAS No. |
7300-31-4 |
|---|---|
Molecular Formula |
C8H9NO |
Molecular Weight |
135.16 g/mol |
IUPAC Name |
(5-ethenylpyridin-2-yl)methanol |
InChI |
InChI=1S/C8H9NO/c1-2-7-3-4-8(6-10)9-5-7/h2-5,10H,1,6H2 |
InChI Key |
GPZUSFRRJDSABK-UHFFFAOYSA-N |
Canonical SMILES |
C=CC1=CN=C(C=C1)CO |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Pyridine Derivatives
Key Structural Analogs
The following pyridine derivatives share functional or positional similarities with (5-Ethenylpyridin-2-yl)methanol:
*Molecular weights calculated based on structural formulas.
Functional Group Impact
- Hydroxymethyl (-CH₂OH) : Enhances hydrogen-bonding capacity and solubility compared to ketones or halogens .
- Halogens (e.g., iodine) : Increase molecular weight and polarizability but reduce reactivity compared to unsaturated groups .
Reactivity Trends
- Electrophilic Substitution: The ethenyl group in (5-Ethenylpyridin-2-yl)methanol likely directs electrophiles to the 3- or 4-positions due to conjugation, whereas methoxy or methyl groups in analogs exert weaker electronic effects.
- Oxidation Susceptibility : The primary alcohol group is prone to oxidation, unlike ketones or ethers in analogs .
Physicochemical Properties and Electronegativity Effects
Chemical Shifts and Electronegativity
highlights that substituent electronegativity correlates with NMR chemical shifts. For instance:
- Electron-withdrawing groups (e.g., -I, -CN) deshield nearby protons, causing downfield shifts.
- The ethenyl group’s moderate electronegativity may induce smaller shifts compared to halogens but larger than methoxy groups .
Predicted Properties
| Property | (5-Ethenylpyridin-2-yl)methanol | (5-Iodopyridin-3-yl)-methanol | 1-(5-Methoxypyridin-3-yl)ethanone |
|---|---|---|---|
| LogP (Octanol-Water Partition) | ~0.5 (estimated) | ~1.8 | ~1.2 |
| Water Solubility | High | Moderate | Low |
| Boiling Point (°C) | ~250 (estimated) | >300 | ~200 |
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